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Compound of Interest

Compound Name: cobalt(2+);dioxido(dioxo)chromium

Cat. No.: B089288 Get Quote

This guide provides a comprehensive comparison of the performance characteristics of cobalt

chromate blue pigment against other common blue pigments. Tailored for researchers,

scientists, and professionals in drug development, this document delves into the key

performance indicators of these materials, supported by experimental data and standardized

testing protocols. The information presented is grounded in a materials science perspective,

offering valuable insights for the development and application of stable and durable coloring

agents in various scientific and industrial fields.

Overview of Blue Pigments
Blue pigments are integral to a vast array of applications, from industrial coatings and plastics

to specialized scientific uses. Their performance is dictated by a range of properties including

color space, lightfastness, heat stability, chemical resistance, and opacity. This guide focuses

on a comparative analysis of Cobalt Chromate Blue (Pigment Blue 36) and other significant

blue pigments: Cobalt Blue (Pigment Blue 28), Ultramarine Blue (Pigment Blue 29), Cerulean

Blue (Pigment Blue 35), and Prussian Blue (Pigment Blue 27).

Cobalt Chromite Blue (PB 36) is a greenish-blue pigment known for its exceptional durability.[1]

[2] It is a complex inorganic pigment with a spinel structure, chemically identified as a cobalt

chromite blue-green spinel.[3][4] Its robust crystalline matrix, formed at high temperatures,

imparts excellent chemical inertness, heat resistance, and stability to ultraviolet light.[1][2]

Cobalt Blue (PB 28) is a clean, middle-of-the-road blue pigment.[5] Chemically, it is a cobalt

aluminate blue spinel.[5] While it shares the excellent stability of other cobalt-based pigments,
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its color is a more neutral blue compared to the greenish shade of cobalt chromate.[5][6]

Ultramarine Blue (PB 29) is a synthetic version of the historic pigment derived from lapis lazuli.

It is a sodium aluminum sulfosilicate.[6][7] Known for its vibrant, reddish-blue hue, it is a

transparent pigment with good lightfastness but is notably sensitive to acids.[6]

Cerulean Blue (PB 35), a cobalt stannate, is a semi-opaque, greenish-blue pigment.[8][9] It is

valued for its serene, sky-blue color.[8] Like other cobalt pigments, it offers excellent stability.[8]

Prussian Blue (PB 27) was the first modern synthetic pigment, discovered in the early 18th

century.[10] It is a ferric ferrocyanide complex.[11] This deep, intense blue has high tinting

strength but is sensitive to alkalis.[10]

Quantitative Performance Data
The following tables summarize the key performance indicators for the selected blue pigments

based on available technical data.

Pigment Name C.I. Name
Chemical
Composition

Lightfastness
(Blue Wool
Scale)

Heat
Resistance
(°C)

Cobalt Chromite

Blue
PB 36 Co(Al,Cr)₂O₄ 8 >1000

Cobalt Blue PB 28 CoAl₂O₄ 8 ~1000

Ultramarine Blue PB 29
Na₈₋₁₀Al₆Si₆O₂₄

S₂₋₄
8 ~350

Cerulean Blue PB 35 Co₂SnO₄ 8 >1000

Prussian Blue PB 27 Fe₄[Fe(CN)₆]₃ 7-8 ~140

Table 1: Lightfastness and Heat Resistance of Blue Pigments
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Pigment Name C.I. Name
Acid
Resistance (1-
5 Scale)

Alkali
Resistance (1-
5 Scale)

Opacity

Cobalt Chromite

Blue
PB 36 5 5

Semi-Opaque to

Opaque

Cobalt Blue PB 28 5 5

Semi-

Transparent to

Semi-Opaque

Ultramarine Blue PB 29 1 5 Transparent

Cerulean Blue PB 35 5 5 Semi-Opaque

Prussian Blue PB 27 5 1 Transparent

Table 2: Chemical Resistance and Opacity of Blue Pigments

Experimental Protocols
The performance data presented in this guide are determined by standardized experimental

methodologies. Below are summaries of the key testing protocols.

Lightfastness Testing (ASTM D4303-10)
This standard specifies several methods for determining the lightfastness of colorants in artists'

materials, which are also applicable to industrial pigments.[12] The primary methods involve

exposing pigmented samples to natural daylight filtered through window glass or to a xenon-arc

lamp that simulates such conditions.[12][13]

Sample Preparation: The pigment is dispersed in a suitable vehicle (e.g., acrylic emulsion,

linseed oil) and applied to a substrate.

Exposure: One portion of the sample is exposed to the light source for a specified duration or

radiant exposure, while another portion is kept in the dark as a control.

Evaluation: The color change between the exposed and unexposed portions is measured

using a spectrophotometer or colorimeter. The color difference (ΔE) is calculated using the
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CIE 1976 Lab color difference equation.[14]

Rating: The lightfastness is then categorized, often using the Blue Wool Scale, where a

rating of 8 indicates excellent lightfastness and 1 indicates very poor lightfastness.

Chemical Resistance Testing
The acid and alkali resistance of pigments are crucial for their durability in various chemical

environments.[15]

Acid Resistance: A standardized test involves preparing a dispersion of the pigment and

exposing it to a dilute acid solution (e.g., hydrochloric acid) for a specified period.[2][16] The

change in color is then visually assessed against a grey scale or measured colorimetrically.

[2] A rating of 5 indicates no change, while 1 indicates a significant change.[15]

Alkali Resistance: A similar procedure is followed for alkali resistance, using a dilute alkaline

solution (e.g., sodium hydroxide).[17] The evaluation of color change is performed in the

same manner as the acid resistance test.[17]

Heat Stability Testing
The heat stability of a pigment is its ability to withstand high temperatures without undergoing a

color change.

Procedure: A sample of the pigment, often incorporated into a stable medium like a plastic or

coating, is placed in a high-temperature oven or furnace. The temperature is gradually

increased or held at a specific level for a set duration.

Evaluation: The color of the sample is compared to an unheated control at various

temperature intervals. The maximum temperature at which no significant color change

occurs is reported as the heat stability.

Visualizing Experimental and Logical Relationships
To better illustrate the processes and relationships discussed, the following diagrams are

provided in the DOT language for Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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